Cas no 1682749-10-5 ((2S,4S,5S)-5-aminospiro[3.3]heptane-2-carboxylic acid)

• Product Name: (2S,4S,5S)-5-aminospiro[3.3]heptane-2-carboxylic acid
• CAS No: 1682749-10-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5102607
• Update Time: 2023-08-24

(2S,4S,5S)-5-aminospiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptane-2-carboxylic acid, 5-amino-, (2α,4β,5S)-
• (2S,4S,5S)-5-aminospiro[3.3]heptane-2-carboxylic acid
• starbld0045242
• (2R,4R,5S)-5-aminospiro[3.3]heptane-2-carboxylic acid

• Inchi： 1S/C8H13NO2/c9-6-1-2-8(6)3-5(4-8)7(10)11/h5-6H,1-4,9H2,(H,10,11)/t5?,6-,8?/m0/s1
• InChI Key： VFTLHGLPBTVOLI-PIJYJLRNSA-N
• SMILES： OC(C1CC2(CC[C@@H]2N)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: -2.3
• Topological Polar Surface Area: 63.3